Foundational & Exploratory
Check Availability & Pricing

BENGHE

Technical Monograph: 6-Bromo-3-
ethynylpyrazin-2-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Bromo-3-ethynylpyrazin-2-amine
Cat. No.: B13139164
Get Quote
\ J

PART 1: Molecular Identity & Chemoinformatics

This section establishes the precise chemical identity of the target molecule. Note that this
specific isomer (6-bromo) is distinct from the more common 5-bromo isomer; the position of the
bromine atom is critical for subsequent cyclization reactions.

Property

Data / Descriptor

IUPAC Name

6-Bromo-3-ethynylpyrazin-2-amine

CAS Registry Number

1934505-83-5

Molecular Formula CeHaBrNs
Molecular Weight 198.02 g/mol
Canonical SMILES Nclnc(C#C)ncclBr

InChl String

INChl=1S/C6H4BIN3/c1-2-4-6(8)10-3-5(7)9-
4/h3H,1H,8H2

Key Functional Groups

Primary Amine (C2), Terminal Alkyne (C3),
Bromide (C6)

© 2026 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b13139164#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13139164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Structural Validation: The SMILES string Nc1nc(C#C)ncclBr encodes the specific
regiochemistry where the ethynyl group is adjacent to the amine (positions 3 and 2,
respectively), and the bromine is adjacent to the N1 nitrogen (position 6). This arrangement is a
prerequisite for the formation of 5H-pyrrolo[2,3-b]pyrazine cores via intramolecular cyclization.

PART 2: Synthetic Architecture

The synthesis of 6-Bromo-3-ethynylpyrazin-2-amine challenges the chemist to control
regioselectivity on the pyrazine ring. The most robust route utilizes 3,6-dibromopyrazin-2-amine
as the starting material.

Regioselective Sonogashira Coupling

The core challenge is distinguishing between the two bromine atoms at positions 3 and 6.
Experimental evidence indicates that under palladium catalysis, the bromine at position 3
(ortho to the amine) is more reactive toward alkynes than the bromine at position 6.

e Hypothesis of Reactivity: The adjacent amino group likely facilitates oxidative addition at C3
via coordination to the Palladium(0) species (Directed Metalation effect), or the C3 position is
electronically more susceptible to nucleophilic attack in the transition state.

Protocol: Synthesis from 3,6-Dibromopyrazin-2-amine[8]

Reagents:

Substrate: 3,6-Dibromopyrazin-2-amine [CAS: 24241-18-7]

Coupling Partner: Trimethylsilylacetylene (TMSA)

Catalyst System: Pd(PPhs)2Clz (5 mol%) / Cul (5 mol%)

Base/Solvent: Triethylamine (EtsN) / THF or DMF (anhydrous)

Step-by-Step Methodology:

 Inertion: Charge a flame-dried Schlenk flask with 3,6-dibromopyrazin-2-amine (1.0 equiv),
Pd(PPhs)2Cl2z, and Cul. Evacuate and backfill with Argon three times.
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e Solvation: Add anhydrous THF (0.2 M concentration) and degassed EtsN (2.0 equiv) via
syringe.

o Addition: Add TMS-acetylene (1.1 equiv) dropwise at 0°C to prevent non-selective bis-
coupling.

e Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 8-12 hours. Note:
Monitoring by LCMS is critical to stop the reaction before the C6-bromide reacts.

o Deprotection: Treat the crude TMS-intermediate with K2COs in MeOH or TBAF in THF at RT
for 30 minutes to cleave the silyl group.

 Purification: The final product, 6-Bromo-3-ethynylpyrazin-2-amine, is isolated via silica gel
chromatography (Hexanes/EtOAc gradient).

Visualization of Synthetic Pathway[11]

3,6-Dibromopyrazin-2-amine Regioselective

(CAS: 24241-18-7) %hira(%‘)*
Intermediate:

> 6-Bromo-3-(TMS-ethynyl)pyrazin-2-amine

__________ Desilylation
Pd(PPh3)2CI2, Cul - \
Target:

TMS-Acetylene, Et3N ] __ | 8-Bromo-3-ethynylpyrazin-2-amine
Deprotection:  \—-=-=———""7"77 (CAS: 1934505-83-5)
K2CO3 / MeOH

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis of 6-Bromo-3-ethynylpyrazin-2-amine targeting
the C3 position.

PART 3: Reactivity Profile & Modular Logic

Why is this molecule a high-value scaffold? Its utility lies in its orthogonal reactivity. The
molecule possesses three distinct "handles” that can be engaged sequentially without
protecting groups.

The Cyclization Trigger (C2-N | C3-C=C)
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The primary application of this scaffold is the synthesis of 5H-pyrrolo[2,3-b]pyrazines.

e Mechanism: The C2-amine attacks the C3-alkyne (activated by a second Sonogashira
coupling or metal catalyst) to close the 5-membered ring.

o Application: This generates the core skeleton for FGFR inhibitors (e.g., analogues of
Erdafitinib) and allosteric SHP2 inhibitors.

The C6-Bromide Handle

The bromine atom at position 6 remains intact during the initial alkyne coupling. This allows for
a tertiary diversification step:

e Suzuki-Miyaura Coupling: Introduction of aryl/heteroaryl groups (e.g., 3,5-dimethoxyphenyl)
to target specific kinase hydrophobic pockets.

e Buchwald-Hartwig Amination: Introduction of solubilizing amine tails.

Logic Gate: Divergent Synthesis

6-Bromo-3-ethynylpyrazin-2-amine

Base/Cat. (e.g., KOtBu) \Suzuki (Ar-B(OH)2)

Pathway B: C6-Functionalization
(Cross-Coupling)

Pathway A: Indole Formation
(Cyclization)

Bi-aryl Pyrazine
(Linear Precursor)

- 'Late-Stage Cyclization
5H-pyrrolo[2,3-b]pyrazine
(FGFR/SHP2 Core)
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Caption: Figure 2. Divergent reactivity profile showing the transformation into fused heterocyclic
drug cores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.74290-67-8|2-Amino-5-bromo-3-methylpyrazine|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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